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Compound of Interest

Compound Name: 3-tert-Butylisoxazol-5-amine

Cat. No.: B1332903 Get Quote

An In-depth Technical Guide to 3-tert-Butylisoxazol-5-amine

This technical guide provides a comprehensive overview of 3-tert-Butylisoxazol-5-amine
(CAS Number: 59669-59-9), a key chemical intermediate in the pharmaceutical and

agrochemical industries. This document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Chemical Identity and Physical Properties
3-tert-Butylisoxazol-5-amine is a heterocyclic compound featuring an isoxazole ring

substituted with a tert-butyl group at the 3-position and an amine group at the 5-position. Its

chemical structure lends it to be a valuable building block in organic synthesis.[1][2]

Table 1: Chemical Identifiers for 3-tert-Butylisoxazol-5-amine
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Identifier Value

CAS Number 59669-59-9[3][4]

Molecular Formula C₇H₁₂N₂O[3]

Molecular Weight 140.18 g/mol [5]

IUPAC Name 3-tert-butyl-1,2-oxazol-5-amine[6]

Synonyms
5-Amino-3-tert-butylisoxazole, 3-tert-Butyl-5-

aminoisoxazole[3][7]

Table 2: Physical and Chemical Constants of 3-tert-Butylisoxazol-5-amine

Property Value

Appearance Powder[3]

Boiling Point 248.1 ± 28.0 °C (Predicted)[3][5]

Density 1.042 ± 0.06 g/cm³ (Predicted)[3][5]

Flash Point 103.9 °C[6]

pKa -0.31 ± 0.50 (Predicted)[5]

Storage Conditions
Room temperature, keep in a dark place, under

an inert atmosphere[3]

Synthesis and Experimental Protocols
The synthesis of 3-tert-Butylisoxazol-5-amine is well-documented. A common and efficient

method involves the cyclization of a nitrile precursor with hydroxylamine.

General Synthesis Protocol
A widely used laboratory-scale synthesis proceeds as follows:

Preparation of Reagents: A solution of sodium hydroxide is prepared by dissolving 40.00 g (1

mol) in 200 mL of water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://minstar.lookchem.com/404.aspx
https://www.chemscene.com/product/59669-59-9.html
https://minstar.lookchem.com/404.aspx
https://www.echemi.com/produce/pr2411082637-3-tert-butylisoxazol-5-amine.html
https://www.alfa-chemistry.com/product/3-tert-butylisoxazol-5-ylamine-cas-59669-59-9-188416.html
https://minstar.lookchem.com/404.aspx
https://m.chemicalbook.com/CAS_59669-59-9.htm
https://www.benchchem.com/product/b1332903?utm_src=pdf-body
https://minstar.lookchem.com/404.aspx
https://minstar.lookchem.com/404.aspx
https://www.echemi.com/produce/pr2411082637-3-tert-butylisoxazol-5-amine.html
https://minstar.lookchem.com/404.aspx
https://www.echemi.com/produce/pr2411082637-3-tert-butylisoxazol-5-amine.html
https://www.alfa-chemistry.com/product/3-tert-butylisoxazol-5-ylamine-cas-59669-59-9-188416.html
https://www.echemi.com/produce/pr2411082637-3-tert-butylisoxazol-5-amine.html
https://minstar.lookchem.com/404.aspx
https://www.benchchem.com/product/b1332903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Mixture: To the sodium hydroxide solution, hydroxylamine hydrochloride (24.00 g,

346 mmol) and 4,4-dimethyl-3-oxopentanenitrile (40.00 g, 320 mmol) are added sequentially.

Reaction Conditions: The resulting mixture is heated to 50°C and stirred at this temperature

for 3 hours.

Isolation: After the reaction is complete, the mixture is cooled to room temperature, allowing

for the precipitation of the product as a white crystalline solid.

Purification: The solid is collected by filtration, washed several times with cold water, and

then dried.

Yield and Characterization: This protocol yields the target compound, 3-tert-Butylisoxazol-
5-amine, as a white crystalline solid (34 g, 76% yield). The product is typically characterized

by ¹H NMR and LC-MS to confirm its identity and purity.[7]

The following diagram illustrates the workflow for this synthesis protocol.
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1. Reagent Preparation

2. Reaction

3. Isolation & Purification

4. Analysis
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Workflow for the synthesis of 3-tert-Butylisoxazol-5-amine.
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Applications and Logical Relationships
3-tert-Butylisoxazol-5-amine is not typically used as an end-product but serves as a crucial

intermediate in the synthesis of more complex molecules. Its primary applications are in the

development of new pharmaceuticals and agrochemicals.[1][2] The presence of a reactive

amine group and the stable isoxazole core make it a versatile scaffold for building diverse

chemical libraries.[2]

The diagram below outlines the logical relationship of 3-tert-Butylisoxazol-5-amine as a

central intermediate leading to various fields of application.
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Applications of 3-tert-Butylisoxazol-5-amine as a chemical intermediate.

While specific signaling pathways for this intermediate are not its primary area of study, it is a

component of more complex, biologically active molecules. For instance, isoxazole derivatives

are known to be part of compounds targeting various enzymes and receptors. The related

isomer, 5-tert-butylisoxazol-3-amine, is a known component in potent FMS-like tyrosine kinase-

3 (FLT3) inhibitors, highlighting the therapeutic potential of the isoxazole scaffold in kinase

inhibition for cancer therapy.[8] Further research may elucidate direct biological roles for 3-tert-
Butylisoxazol-5-amine or its immediate derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1332903?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/ungroupable/240166-3-tert-butylisoxazol-5-amine.html
https://www.chemimpex.com/products/23764
https://www.chemimpex.com/products/23764
https://www.benchchem.com/product/b1332903?utm_src=pdf-body
https://www.benchchem.com/product/b1332903?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332903?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19754199/
https://www.benchchem.com/product/b1332903?utm_src=pdf-body
https://www.benchchem.com/product/b1332903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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